Cas no 2098157-26-5 ((Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide
• CAS No: 2098157-26-5
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5040092
• Update Time: 2025-07-17

(Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanimidamide, N-hydroxy-2-(3-pyridinyl)-
• (Z)-N'-Hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide
• (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide

• Inchi： 1S/C12H18N4O/c13-12(15-17)9-16-7-2-1-5-11(16)10-4-3-6-14-8-10/h3-4,6,8,11,17H,1-2,5,7,9H2,(H2,13,15)
• InChI Key： HMBARFPUTAWODQ-UHFFFAOYSA-N
• SMILES： N1(CC(NO)=N)CCCCC1C1=CC=CN=C1

Additional information on (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide

Comprehensive Overview of (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide (CAS No. 2098157-26-5)

(Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide (CAS No. 2098157-26-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent research advancements associated with this compound.

The chemical structure of (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide is noteworthy for its combination of a pyridine ring and a piperidine ring, which are both known for their pharmacological significance. The presence of these heterocyclic rings, along with the hydroxyl and imidamide functionalities, contributes to the compound's unique pharmacological profile. The Z configuration of the double bond further adds to its structural complexity and may influence its biological activity.

In terms of chemical synthesis, (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide can be synthesized through a series of well-defined steps involving the condensation of appropriate precursors. Recent studies have explored various synthetic routes to optimize yield and purity, making it more accessible for large-scale production. One notable approach involves the use of transition-metal catalysts to facilitate the formation of the key intermediates, thereby enhancing the overall efficiency of the synthesis process.

The biological activities of (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide have been extensively investigated in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, studies have demonstrated its ability to modulate specific neurotransmitter systems, which could be beneficial in managing conditions characterized by neurotransmitter imbalances.

In the context of cancer research, (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells while sparing normal cells, suggesting a high therapeutic index. The mechanism of action appears to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation. These findings have sparked interest in further exploring its potential as a novel anticancer drug.

The pharmacokinetic properties of (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide are also an important aspect of its evaluation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical development. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it enhances its potential for treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing to later-stage clinical trials and ultimately bringing this compound to market as a new therapeutic option.

In conclusion, (Z)-N'-hydroxy-2-(2-(pyridin-3-yl)piperidin-1-yl)acetimidamide (CAS No. 2098157-26-5) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound is poised to make significant contributions to the treatment of various diseases.